Cas no 89661-71-2 (Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate)

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate is a specialized carbamate derivative featuring a tert-butyl-substituted isoxazole core. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural stability, conferred by the tert-butyl groups, enhances its suitability for reactions requiring steric protection or controlled functionalization. The isoxazole moiety offers versatility in heterocyclic chemistry, enabling further derivatization. The carbamate group provides a reactive handle for amide bond formation or protection-deprotection strategies. This compound is valued for its consistent purity and reliability in synthetic applications, making it a practical choice for research and industrial processes.

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate structure

89661-71-2 structure

Product Name:Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate

CAS No:89661-71-2

MF:C₁₂H₂₀N₂O₃

MW:240.298803329468

MDL:MFCD11040522

CID:592997

Update Time:2025-06-08

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, 1,1-dimethylethylester
- tert-Butyl (5-(tert-butyl)isoxazol-3-yl)carbamate
- tert-butyl 5-tert-butylisoxazol-3-ylcarbamate
- 1,1-Dimethylethyl N-[5-(1,1-dimethylethyl)-3-isoxazolyl]carbamate (ACI)
- Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester (9CI)
- Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
- MDL： MFCD11040522
- Inchi： 1S/C12H20N2O3/c1-11(2,3)8-7-9(14-17-8)13-10(15)16-12(4,5)6/h7H,1-6H3,(H,13,14,15)
- InChI Key： VMPVVQOVODQCRS-UHFFFAOYSA-N
- SMILES： O=C(NC1C=C(C(C)(C)C)ON=1)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330
Storage Condition：Room temperature

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Pricemore >>

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